Cas no 62410-59-7 (Cyclobutanecarboxylic acid, 1-(phenylmethyl)-, methyl ester)

• Product Name: Cyclobutanecarboxylic acid, 1-(phenylmethyl)-, methyl ester
• CAS No: 62410-59-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 445701
• PubChem ID: 71386666
• Update Time: 2025-04-19

Cyclobutanecarboxylic acid, 1-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(phenylmethyl)-, methyl ester
• methyl 1-benzylcyclobutane-1-carboxylate
• 62410-59-7
• DTXSID80808829

• Inchi： 1S/C13H16O2/c1-15-12(14)13(8-5-9-13)10-11-6-3-2-4-7-11/h2-4,6-7H,5,8-10H2,1H3
• InChI Key： MLZOWOZDDFLISY-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC2C=CC=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters